Cas no 2228992-74-1 (1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228992-74-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6381754
• PubChem ID: 165799309
• Update Time: 2025-07-09

1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(5-bromo-3-methylfuran-2-yl)propan-2-yl]cyclopropan-1-amine
• 2228992-74-1
• EN300-1904941

• Inchi： 1S/C11H16BrNO/c1-7-6-8(12)14-9(7)10(2,3)11(13)4-5-11/h6H,4-5,13H2,1-3H3
• InChI Key： CNTXHMNGHJLRPP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C)(C)C2(CC2)N)O1

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Analysis of 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228992-74-1): Properties, Applications, and Research Insights

The compound 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228992-74-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclopropylamine derivative, characterized by its brominated furan moiety, presents a compelling case study for chemists and researchers exploring novel bioactive molecules.

From a structural perspective, the molecule combines a cyclopropane ring with a propan-2-yl linker and a 5-bromo-3-methylfuran group. This arrangement creates a sterically constrained system that has shown interesting interactions with biological targets. The presence of the bromine atom at the 5-position of the furan ring enhances the compound's reactivity in various coupling reactions, making it valuable for further derivatization.

Recent studies have highlighted the potential of furan-containing compounds like this one in addressing current challenges in drug discovery. The pharmaceutical industry's growing interest in heterocyclic building blocks has put molecules with furan scaffolds at the forefront of medicinal chemistry research. Researchers are particularly intrigued by how the cyclopropylamine group might influence the molecule's pharmacokinetic properties.

In material science applications, the 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-yl structure has shown promise as a precursor for advanced polymers. The bromine substituent offers a convenient handle for further functionalization through cross-coupling reactions, while the methyl group on the furan ring provides steric control in polymerization processes. These features align well with current trends in developing smart materials with tailored properties.

Synthetic approaches to CAS 2228992-74-1 typically involve multi-step procedures that emphasize the importance of protecting group strategies and selective bromination. The compound's amine functionality presents both opportunities and challenges in synthesis, requiring careful optimization of reaction conditions to prevent unwanted side reactions. Recent advances in flow chemistry and catalytic methods have improved the efficiency of producing such complex molecules.

From a safety and handling perspective, while not classified as hazardous under standard regulations, proper laboratory protocols should be followed when working with brominated organic compounds. The growing emphasis on green chemistry principles has prompted researchers to explore more sustainable alternatives for introducing bromine into similar molecular frameworks.

The analytical characterization of 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine presents several interesting aspects. Modern techniques such as NMR spectroscopy (particularly 2D methods) are essential for confirming the structure, especially the stereochemistry around the cyclopropane ring. Mass spectrometry provides valuable information about fragmentation patterns, while X-ray crystallography can offer definitive proof of molecular conformation in solid state.

Looking ahead, the scientific community anticipates expanding applications for this compound class in areas such as bioconjugation, ligand design, and materials engineering. The combination of a rigid cyclopropyl scaffold with a versatile bromofuran unit creates numerous possibilities for structural modification. Current research directions include exploring its potential as a pharmacophore in drug candidates and investigating its behavior in supramolecular assemblies.

For researchers considering working with CAS 2228992-74-1, it's worth noting that the compound's stability under various conditions (pH, temperature, light exposure) should be thoroughly evaluated for specific applications. The development of robust analytical methods for quality control remains an important consideration, especially given the increasing regulatory requirements in pharmaceutical applications.

The commercial availability of 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine has improved in recent years, reflecting growing demand from both academic and industrial research sectors. However, custom synthesis routes may still be necessary for specific isotopically labeled or otherwise modified versions of the compound. The pricing and scalability of production remain topics of discussion among synthetic chemists and process engineers.

In conclusion, 1-2-(5-bromo-3-methylfuran-2-yl)propan-2-ylcyclopropan-1-amine represents an intriguing case study in modern organic chemistry, combining structural novelty with practical utility. Its CAS number 2228992-74-1 serves as a unique identifier for this promising compound that continues to attract research attention across multiple disciplines. As synthetic methodologies advance and application areas expand, this molecule will likely play an increasingly important role in scientific innovation.